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Get Quote

Executive Summary
Tertiapin LQ is a synthetic, double-mutant derivative of the honey bee (Apis mellifera) venom

toxin Tertiapin (TPN).[1] It functions as a high-affinity, selective blocker of inwardly rectifying

potassium channels (Kir), specifically Kir1.1 (ROMK1) and Kir3.x (GIRK) subtypes.[1][2][3][4][5]

While the wild-type Tertiapin is chemically unstable due to methionine oxidation and functionally

variable due to histidine protonation, Tertiapin LQ resolves these issues through rational

design: Met13 is substituted with Glutamine (Q) to prevent oxidation, and His12 is substituted

with Leucine (L) to eliminate pH sensitivity. This guide details the structural parameters,

synthesis protocols, and mechanistic applications of Tertiapin LQ for ion channel research.

Structural Biochemistry & Sequence Analysis[1]
Amino Acid Sequence
Tertiapin LQ is a 21-residue peptide.[1][2][4][6][7] The "LQ" suffix denotes the specific

mutations at positions 12 and 13 relative to the wild type.

Sequence (One-Letter Code): A-L-C-N-C-N-R-I-I-I-P-L-Q-C-W-K-K-C-G-K-K-NH₂
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Modifications from Wild Type (TPN):

H12L (His → Leu): Removes the pH-sensing imidazole group, ensuring stable binding affinity

across physiological pH ranges.

M13Q (Met → Gln): Eliminates the sulfur-containing methionine, preventing the formation of

sulfoxides (Met-O) which drastically reduce channel affinity.[1]

C-Terminus: Amidated (Lys-NH₂) to mimic the native charge state and prevent

carboxypeptidase degradation.

Disulfide Topology
The peptide rigidity is maintained by two specific disulfide bridges, forming a compact "cork-

like" structure essential for pore blocking.

Bridge 1: Cys3 — Cys14

Bridge 2: Cys5 — Cys18

Structural Visualization (Graphviz)
The following diagram illustrates the primary sequence and the critical disulfide connectivity.
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Caption: Primary structure of Tertiapin LQ highlighting disulfide bridges (yellow dashed) and

L12/Q13 mutations (red).

Mechanism of Action
Tertiapin LQ acts as a pore-blocking toxin.[1] Its mechanism is distinct from gating modifiers; it

physically occludes the ion conduction pathway.

The "Cork-in-Bottle" Model
The C-terminal region of Tertiapin LQ forms an

-helix (residues 12–19) that is structurally rigidified by the disulfide bonds.[1] This helix inserts
into the extracellular vestibule of the Kir channel.[6]

Selectivity: The toxin binds with high affinity (

nM) to Kir1.1 (ROMK) and Kir3.1/3.4 (GIRK).[1][2][3][4][6]

Resistance: It shows >250-fold selectivity over Kir2.1, making it a critical tool for

distinguishing renal K+ recycling (ROMK) from cardiac/neuronal resting potential

maintenance (Kir2.1).

Pharmacological Stability[1]
pH Independence: Native Tertiapin affinity drops significantly at acidic pH because His12

protonation disrupts the electrostatic fit in the channel vestibule. Tertiapin LQ (Leu12)

maintains nanomolar affinity regardless of extracellular pH fluctuations.

Oxidation Resistance: The Met13

Gln13 mutation prevents the formation of Methionine sulfoxide, ensuring that stock solutions
remain potent over time and during aerobic experimental conditions.

Synthesis and Folding Protocol
To produce research-grade Tertiapin LQ, Solid-Phase Peptide Synthesis (SPPS) using Fmoc

chemistry is the standard.[1] However, the critical step is the regioselective oxidative folding to

ensure the correct C3-C14 / C5-C18 disulfide pairings.
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Materials Required[8]
Resin: Rink Amide MBHA resin (loading 0.5–0.7 mmol/g) for C-terminal amidation.[1]

Amino Acids: Fmoc-protected L-amino acids.[1] Side chain protection: Arg(Pbf), Asn(Trt),

Cys(Trt), Gln(Trt), Lys(Boc), Trp(Boc).[1]

Coupling Reagents: HBTU/HOBt or DIC/Oxyma.

Folding Buffer: 0.1 M Ammonium Bicarbonate (pH 8.0), Reduced Glutathione (GSH),

Oxidized Glutathione (GSSG).[1]

Step-by-Step Protocol
Phase 1: SPPS Assembly

Swelling: Swell resin in DMF for 30 min.

Deprotection: Treat with 20% Piperidine in DMF (

min) to remove Fmoc.[8] Wash with DMF (

).[8]

Coupling: Activate Fmoc-AA (4 eq) with HBTU (3.9 eq) and DIPEA (8 eq).[1] Add to resin.[8]

[9][10] Shake for 45–60 min.

Repeat: Repeat steps 2-3 for the full sequence K-K-G-C-K-K-W-C-Q-L-P-I-I-I-R-N-C-N-C-L-

A.

Final Cleavage: Wash resin with DCM. Treat with Cleavage Cocktail (TFA:TIS:H₂O:EDT =

94:1:2.5:2.5) for 3 hours. Precipitate in cold diethyl ether.

Phase 2: Oxidative Folding (Thermodynamic Shuffling)
Direct air oxidation often leads to misfolded isomers (scrambled disulfides).[1] A redox buffer

promotes the thermodynamic minimum (native state).

Dissolution: Dissolve crude linear peptide in 0.1 M Ammonium Bicarbonate (pH 8.0) at a low

concentration (0.1 mg/mL) to prevent intermolecular aggregation.
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Redox Additives: Add GSH (reduced glutathione) and GSSG (oxidized glutathione) to final

concentrations of 2 mM and 0.2 mM, respectively (10:1 ratio).

Incubation: Stir gently at 4°C for 24–48 hours. Monitor folding by HPLC (shift in retention

time due to hydrophobicity change upon folding).

Acidification: Quench reaction by adding TFA to pH 2.0.

Phase 3: Purification & QC
RP-HPLC: Load onto C18 column.[1] Gradient: 10–60% Acetonitrile in water (+0.1% TFA)

over 45 min.

Validation:

ESI-MS: Confirm Mass (

Da).

Ellman’s Test: Negative result confirms no free thiols (complete oxidation).

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis, folding, and purification of Tertiapin LQ.

Quantitative Data Summary
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Parameter Tertiapin (WT) Tertiapin Q Tertiapin LQ

Sequence (12-13) His - Met His - Gln Leu - Gln

Oxidation Stability Low (Met oxidizes) High High

pH Sensitivity
High (Affinity drops at

low pH)
High None (pH Stable)

Target Affinity (Kir1.1) nM nM nM

Selectivity (vs Kir2.1) > 200-fold > 200-fold > 250-fold

Molecular Weight ~2452 Da ~2449 Da ~2428 Da
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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